95-75-0

3,4-Dichlorotoluene

In Stock

• CAS RN:
• 95-75-0

• Formula:
• C7H6Cl2

• InChI:
• InChI=1S/C7H6Cl2/c1-5-2-3-6(8)7(9)4-5/h2-4H,1H3

• InChIKey:
• WYUIWKFIFOJVKW-UHFFFAOYSA-N

• 3,4-Dichlorotoluene is added as growth supplement in culture medium of Ralstonia sp. strain PS12.
  
  

2,5-Anhydro-D-mannose

In Stock

• CAS RN:
• 495-75-0

• Formula:
• C6H10O5

• InChI:
• InChI=1S/C6H10O5/c7-1-3-5(9)6(10)4(2-8)11-3/h1,3-6,8-10H,2H2/t3-,4-,5-,6-/m1/s1

• InChIKey:
• LKAPTZKZHMOIRE-KVTDHHQDSA-N

• 2,5-Anhydro-D-mannose, also known as 2,5-Anhydro-D-mannose, is a useful research compound. Its molecular formula is C6H10O5 and its molecular weight is 162.14 g/mol. The purity is usually 95%.

2-(4-Isopropylphenylthio)benzoic acid

Usually In Stock

• CAS RN:
• 5495-75-0

• Formula:
• C16H16O2S

• InChI:
• InChI=1S/C16H16O2S/c1-11(2)12-7-9-13(10-8-12)19-15-6-4-3-5-14(15)16(17)18/h3-11H,1-2H3,(H,17,18)

• InChIKey:
• BRQKZKIYPNEMQZ-UHFFFAOYSA-N

• 2-(4-Isopropylphenylthio)benzoic acid is a useful research compound. Its molecular formula is C16H16O2S and its molecular weight is 272.4 g/mol. The purity is usually 95%.

N-[5-(ethylthio)-1,3,4-thiadiazol-2-yl]-2-pyrazinecarboxamide

In Stock

• CAS RN:
• 5695-75-0

• Formula:
• C9H9N5OS2

• InChI:
• InChI=1S/C9H9N5OS2/c1-2-16-9-14-13-8(17-9)12-7(15)6-5-10-3-4-11-6/h3-5H,2H2,1H3,(H,12,13,15)

• InChIKey:
• CMFHVQJIJCYAEI-UHFFFAOYSA-N

• N-[5-(ethylthio)-1,3,4-thiadiazol-2-yl]-2-pyrazinecarboxamide is a useful research compound. Its molecular formula is C9H9N5OS2 and its molecular weight is 267.3 g/mol. The purity is usually 95%.

1-[4-(Difluoromethoxy)phenyl]-3-[2-(3,4-dimethoxyphenyl)ethyl]thiourea

In Stock

• CAS RN:
• 398995-75-0

• Formula:
• C18H20F2N2O3S

• InChI:
• InChI=1S/C18H20F2N2O3S/c1-23-15-8-3-12(11-16(15)24-2)9-10-21-18(26)22-13-4-6-14(7-5-13)25-17(19)20/h3-8,11,17H,9-10H2,1-2H3,(H2,21,22,26)

• InChIKey:
• GIPQNRHTZKQNDK-UHFFFAOYSA-N

• 1-[4-(Difluoromethoxy)phenyl]-3-[2-(3,4-dimethoxyphenyl)ethyl]thiourea is a useful research compound. Its molecular formula is C18H20F2N2O3S and its molecular weight is 382.43. The purity is usually 95%.

N-(2-(6-((2-((3,4-dimethoxyphenyl)amino)-2-oxoethyl)thio)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)-4-methoxybenzamide

In Stock

• CAS RN:
• 872995-75-0

• Formula:
• C25H26N6O5S

• InChI:
• InChI=1S/C25H26N6O5S/c1-34-18-7-4-16(5-8-18)25(33)26-13-12-22-29-28-21-10-11-24(30-31(21)22)37-15-23(32)27-17-6-9-19(35-2)20(14-17)36-3/h4-11,14H,12-13,15H2,1-3H3,(H,26,33)(H,27,32)

• InChIKey:
• AQSLVELNIPFKMK-UHFFFAOYSA-N

• N-(2-(6-((2-((3,4-dimethoxyphenyl)amino)-2-oxoethyl)thio)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)-4-methoxybenzamide is a useful research compound. Its molecular formula is C25H26N6O5S and its molecular weight is 522.58. The purity is usually 95%.

6-(p-Tolyl)nicotinaldehyde

In Stock

• CAS RN:
• 898795-75-0

• Formula:
• C13H11NO

• InChI:
• InChI=1S/C13H11NO/c1-10-2-5-12(6-3-10)13-7-4-11(9-15)8-14-13/h2-9H,1H3

• InChIKey:
• ZSVVMWZYAQKWKG-UHFFFAOYSA-N

• 6-(p-Tolyl)nicotinaldehyde is a useful research compound. Its molecular formula is C13H11NO and its molecular weight is 197.23 g/mol. The purity is usually 95%.

2-Butanoyl-2-azabicyclo[2.2.1]hept-5-EN-3-one

• CAS RN:
• 199395-75-0

• Formula:
• C10H13NO2

• InChI:
• InChI=1S/C10H13NO2/c1-2-3-9(12)11-8-5-4-7(6-8)10(11)13/h4-5,7-8H,2-3,6H2,1H3

• InChIKey:
• HKLFZRGYKCMNPX-UHFFFAOYSA-N

• 2-Butanoyl-2-azabicyclo[2.2.1]hept-5-EN-3-one, also known as 2-Butanoyl-2-azabicyclo[2.2.1]hept-5-EN-3-one, is a useful research compound. Its molecular formula is C10H13NO2 and its molecular weight is 179.22 g/mol. The purity is usually 95%.

2-Fluoro-4-hexyloxybenzoic acid

In Stock

• CAS RN:
• 128895-75-0

• Formula:
• C13H17FO3

• InChI:
• InChI=1S/C13H17FO3/c1-2-3-4-5-8-17-10-6-7-11(13(15)16)12(14)9-10/h6-7,9H,2-5,8H2,1H3,(H,15,16)

• InChIKey:
• BTUUAOLMGQMMTQ-UHFFFAOYSA-N

• 2-Fluoro-4-hexyloxybenzoic acid is a useful research compound. Its molecular formula is C13H17FO3 and its molecular weight is 240.27 g/mol. The purity is usually 95%.

Methyl 2-chloro-4-methyl-1H-imidazole-5-carboxylate

Usually In Stock

• CAS RN:
• 128095-75-0

• Formula:
• C6H7ClN2O2

• InChI:
• InChI=1S/C6H7ClN2O2/c1-3-4(5(10)11-2)9-6(7)8-3/h1-2H3,(H,8,9)

• InChIKey:
• QRKNHUYLADEXTJ-UHFFFAOYSA-N

• Methyl 2-chloro-4-methyl-1H-imidazole-5-carboxylate is a useful research compound. Its molecular formula is C6H7ClN2O2 and its molecular weight is 174.58 g/mol. The purity is usually 95%.

2-(8-(4-methoxybenzyl)-1,7-dimethyl-2,4-dioxo-1,2,4,8-tetrahydro-3H-imidazo[2,1-f]purin-3-yl)acetic acid

In Stock

• CAS RN:
• 1190295-75-0

• Formula:
• C19H19N5O5

• InChI:
• InChI=1S/C19H19N5O5/c1-11-8-23-15-16(21(2)19(28)24(17(15)27)10-14(25)26)20-18(23)22(11)9-12-4-6-13(29-3)7-5-12/h4-8H,9-10H2,1-3H3,(H,25,26)

• InChIKey:
• YBYTVMQBKAAZIZ-UHFFFAOYSA-N

• 2-(8-(4-methoxybenzyl)-1,7-dimethyl-2,4-dioxo-1,2,4,8-tetrahydro-3H-imidazo[2,1-f]purin-3-yl)acetic acid is a useful research compound. Its molecular formula is C19H19N5O5 and its molecular weight is 397.391. The purity is usually 95%.

Methyl 2-(methylamino)-2-(3,4,5-trifluorophenyl)acetate

In Stock

• CAS RN:
• 1310095-75-0

• Formula:
• C10H10F3NO2

• InChI:
• InChI=1S/C10H10F3NO2/c1-14-9(10(15)16-2)5-3-6(11)8(13)7(12)4-5/h3-4,9,14H,1-2H3

• InChIKey:
• KEOQOJFJNWHXQN-UHFFFAOYSA-N

• Methyl 2-(methylamino)-2-(3,4,5-trifluorophenyl)acetate is a useful research compound. Its molecular formula is C10H10F3NO2 and its molecular weight is 233.19 g/mol. The purity is usually 95%.

2-(benzylthio)-N-(2-methoxy-2-(5-methylthiophen-2-yl)ethyl)acetamide

In Stock

• CAS RN:
• 1797895-75-0

• Formula:
• C17H21NO2S2

• InChI:
• InChI=1S/C17H21NO2S2/c1-13-8-9-16(22-13)15(20-2)10-18-17(19)12-21-11-14-6-4-3-5-7-14/h3-9,15H,10-12H2,1-2H3,(H,18,19)

• InChIKey:
• NWICCLSOWBMLOP-UHFFFAOYSA-N

• 2-(benzylthio)-N-(2-methoxy-2-(5-methylthiophen-2-yl)ethyl)acetamide is a useful research compound. Its molecular formula is C17H21NO2S2 and its molecular weight is 335.48. The purity is usually 95%.

2-[1-[(3,5-Difluorophenyl)methyl]piperidin-4-yl]oxy-5-methylpyrimidine

Usually In Stock

• CAS RN:
• 2379995-75-0

• Formula:
• C17H19F2N3O

• InChI:
• InChI=1S/C17H19F2N3O/c1-12-9-20-17(21-10-12)23-16-2-4-22(5-3-16)11-13-6-14(18)8-15(19)7-13/h6-10,16H,2-5,11H2,1H3

• InChIKey:
• WHBBKMGBEBAFHE-UHFFFAOYSA-N

• 2-[1-[(3,5-Difluorophenyl)methyl]piperidin-4-yl]oxy-5-methylpyrimidine is a useful research compound. Its molecular formula is C17H19F2N3O and its molecular weight is 319.356. The purity is usually 95%.

6-[(2R,3R)-3-Hydroxy-2-methylpiperidine-1-carbonyl]pyridine-3-carbaldehyde

Usually In Stock

• CAS RN:
• 2418595-75-0

• Formula:
• C13H16N2O3

• InChI:
• InChI=1S/C13H16N2O3/c1-9-12(17)3-2-6-15(9)13(18)11-5-4-10(8-16)7-14-11/h4-5,7-9,12,17H,2-3,6H2,1H3/t9-,12-/m1/s1

• InChIKey:
• ZPYOPJDHAGXNNL-BXKDBHETSA-N

• 6-[(2R,3R)-3-Hydroxy-2-methylpiperidine-1-carbonyl]pyridine-3-carbaldehyde is a useful research compound. Its molecular formula is C13H16N2O3 and its molecular weight is 248.282. The purity is usually 95%.

N-(1-(4-(4-ethoxyphenyl)thiazol-2-yl)-3-methyl-1H-pyrazol-5-yl)-2-(thiophen-2-yl)acetamide

In Stock

• CAS RN:
• 1019095-75-0

• Formula:
• C21H20N4O2S2

• InChI:
• InChI=1S/C21H20N4O2S2/c1-3-27-16-8-6-15(7-9-16)18-13-29-21(22-18)25-19(11-14(2)24-25)23-20(26)12-17-5-4-10-28-17/h4-11,13H,3,12H2,1-2H3,(H,23,26)

• InChIKey:
• DRCGDKRVMLDBIA-UHFFFAOYSA-N

• N-(1-(4-(4-ethoxyphenyl)thiazol-2-yl)-3-methyl-1H-pyrazol-5-yl)-2-(thiophen-2-yl)acetamide is a useful research compound. Its molecular formula is C21H20N4O2S2 and its molecular weight is 424.5 g/mol. The purity is usually 95%.